Cas no 1017778-42-5 (2-Fluoro-4,6-bis(trifluoromethyl)benzyl alcohol)

2-Fluoro-4,6-bis(trifluoromethyl)benzyl alcohol is a fluorinated benzyl alcohol derivative characterized by its electron-withdrawing trifluoromethyl and fluorine substituents. These functional groups enhance its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug design. Its benzyl alcohol moiety allows for further functionalization, such as oxidation or substitution, enabling diverse chemical transformations. The compound's high purity and well-defined structure ensure consistent performance in synthetic applications. Careful handling is recommended due to potential sensitivity to moisture or strong oxidizing agents.
2-Fluoro-4,6-bis(trifluoromethyl)benzyl alcohol structure
1017778-42-5 structure
Product Name:2-Fluoro-4,6-bis(trifluoromethyl)benzyl alcohol
CAS No:1017778-42-5
MF:C9H5F7O
MW:262.124227285385
MDL:MFCD09258672
CID:2952883
PubChem ID:46737584
Update Time:2025-10-17

2-Fluoro-4,6-bis(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 2-氟-4,6-双(三氟甲基)苄醇
    • 2-FLUORO-4,6-BIS(TRIFLUOROMETHYL)BENZYL ALCOHOL
    • (2-Fluoro-4,6-bis(trifluoromethyl)phenyl)methanol
    • [2-fluoro-4,6-bis(trifluoromethyl)phenyl]methanol
    • AT22436
    • 2,4-Bis(trifluoromethyl)-6-fluorobenzyl alcohol
    • MFCD09258672
    • AKOS015956747
    • CS-0325478
    • 2-Fluoro-4,6-bis(trifluoromethyl)benzenemethanol
    • JS-4655
    • 1017778-42-5
    • DTXSID401236072
    • 2-Fluoro-4,6-bis(trifluoromethyl)benzyl alcohol
    • MDL: MFCD09258672
    • Inchi: 1S/C9H5F7O/c10-7-2-4(8(11,12)13)1-6(5(7)3-17)9(14,15)16/h1-2,17H,3H2
    • InChI Key: PADSZPQGCXBOSE-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CO

Computed Properties

  • Exact Mass: 262.023
  • Monoisotopic Mass: 262.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2

2-Fluoro-4,6-bis(trifluoromethyl)benzyl alcohol Pricemore >>

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